Cas no 73199-91-4 (1-Pentanethione,1-(1-pyrrolidinyl)-)

1-Pentanethione,1-(1-pyrrolidinyl)- structure
73199-91-4 structure
Product Name:1-Pentanethione,1-(1-pyrrolidinyl)-
CAS No:73199-91-4
MF:C9H17NS
MW:171.302981138229
CID:551832
PubChem ID:45118449
Update Time:2025-04-19

1-Pentanethione,1-(1-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Pentanethione,1-(1-pyrrolidinyl)-
    • Pyrrolidine,1-(1-thioxopentyl)- (9CI)
    • 1-(Pyrrolidin-1-yl)pentane-1-thione
    • 73199-91-4
    • Inchi: 1S/C9H17NS/c1-2-3-6-9(11)10-7-4-5-8-10/h2-8H2,1H3
    • InChI Key: CPJZMTOJTCOTLE-UHFFFAOYSA-N
    • SMILES: S=C(CCCC)N1CCCC1

Computed Properties

  • Exact Mass: 171.108
  • Monoisotopic Mass: 171.108
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 128
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.3A^2
  • XLogP3: 2.2
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